Methyl 2,3-difluoro-6-methoxyphenylacetate
Overview
Description
Methyl 2,3-difluoro-6-methoxyphenylacetate (M2,3-DFMPA) is an organic compound that is widely used in the field of organic synthesis and scientific research. It is an important reagent in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. It is also widely used in the fields of biochemistry and pharmacology. M2,3-DFMPA is a versatile and highly reactive compound, and its use in the laboratory is increasing.
Mechanism of Action
Methyl 2,3-difluoro-6-methoxyphenylacetate is an organic compound that can be used to modify the structure and function of enzymes and other proteins. It can be used to modify the active sites of enzymes, to inhibit or activate certain enzymes, or to alter the structure of proteins. It can also be used to modify the structure of cell membranes.
Biochemical and Physiological Effects
Methyl 2,3-difluoro-6-methoxyphenylacetate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, phosphatases, and glycosylases. It has also been shown to alter the structure of proteins, to modify the activity of enzymes, and to affect the structure of cell membranes.
Advantages and Limitations for Lab Experiments
Methyl 2,3-difluoro-6-methoxyphenylacetate has several advantages for laboratory experiments. It is a highly reactive compound, which makes it useful for synthesizing various compounds. It is also a versatile compound, which makes it useful for a variety of laboratory experiments. However, there are some limitations to its use. It is a toxic compound, and should be handled with care.
Future Directions
Methyl 2,3-difluoro-6-methoxyphenylacetate has many potential future applications. It could be used in the synthesis of new drugs and agrochemicals. It could also be used to study the structure and function of enzymes and other proteins. It could also be used to study the effects of various drugs on the body. It could also be used to modify the structure of cell membranes, and to modify the activity of enzymes. Finally, it could be used to study the mechanisms of various diseases, and to develop new therapeutic strategies.
Scientific Research Applications
Methyl 2,3-difluoro-6-methoxyphenylacetate is widely used in scientific research. It is used in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. It is also used in the fields of biochemistry and pharmacology. In biochemistry, it is used to study the structure and function of enzymes and other proteins. In pharmacology, it is used to study the effects of various drugs on the body.
properties
IUPAC Name |
methyl 2-(2,3-difluoro-6-methoxyphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2O3/c1-14-8-4-3-7(11)10(12)6(8)5-9(13)15-2/h3-4H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWWJXYZAMRFVGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)F)F)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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